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isochromophilone I isochromophilone I
Brand Name: Vulcanchem
CAS No.: 154037-52-2
VCID: VC0122083
InChI: InChI=1S/C23H25ClO5/c1-6-12(2)9-13(3)7-8-15-10-16-17(11-28-15)19-18(14(4)25)22(27)29-23(19,5)21(26)20(16)24/h7-12,18-19H,6H2,1-5H3/b8-7+,13-9+/t12-,18-,19-,23+/m0/s1
SMILES: CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C3(C(C2=CO1)C(C(=O)O3)C(=O)C)C)Cl
Molecular Formula: C23H25ClO5
Molecular Weight: 416.9 g/mol

isochromophilone I

CAS No.: 154037-52-2

Main Products

VCID: VC0122083

Molecular Formula: C23H25ClO5

Molecular Weight: 416.9 g/mol

isochromophilone I - 154037-52-2

CAS No. 154037-52-2
Product Name isochromophilone I
Molecular Formula C23H25ClO5
Molecular Weight 416.9 g/mol
IUPAC Name (6aR,9R,9aR)-9-acetyl-5-chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-6a-methyl-9,9a-dihydrofuro[2,3-h]isochromene-6,8-dione
Standard InChI InChI=1S/C23H25ClO5/c1-6-12(2)9-13(3)7-8-15-10-16-17(11-28-15)19-18(14(4)25)22(27)29-23(19,5)21(26)20(16)24/h7-12,18-19H,6H2,1-5H3/b8-7+,13-9+/t12-,18-,19-,23+/m0/s1
Standard InChIKey BFKHRJFETIBYAU-WJKJBVSTSA-N
Isomeric SMILES CC[C@H](C)/C=C(\C)/C=C/C1=CC2=C(C(=O)[C@]3([C@@H](C2=CO1)[C@@H](C(=O)O3)C(=O)C)C)Cl
SMILES CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C3(C(C2=CO1)C(C(=O)O3)C(=O)C)C)Cl
Canonical SMILES CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C3(C(C2=CO1)C(C(=O)O3)C(=O)C)C)Cl
Synonyms isochromophilone I
isochromophilone Ia
isochromophilone I
PubChem Compound 6438449
Last Modified Nov 11 2021
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